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Compound of Interest

Compound Name: 4-Heptenal

Cat. No.: B13408354

Essential Safety and Handling Guide for 4-Heptenal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Heptenal in a laboratory setting. Adherence to these guidelines is
critical for ensuring personal safety and maintaining a secure research environment.

Chemical and Physical Properties of 4-Heptenal

A summary of the key physical and chemical properties of 4-Heptenal is provided below. This
information is crucial for understanding its behavior and potential hazards.
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Property Value Source
Chemical Formula C7H120 [1112]
Molecular Weight 112.17 g/mol [2][3]
Appearance Colorless to light yellow, oily 3]

liquid

Powerful, fatty, fishy, and
Odor o [3]
creamy in high dilution

Flash Point 37°C/98.6 °Fto 44 °C [4]

Boiling Point 58 °C at 21 mmHg

N Insoluble in water; soluble in
Solubility ] ] [4]
alcohol and most fixed oils

Specific Gravity Approximately 0.849 to 0.85 [4]

Occupational Exposure Limits and Recommendations

While there are no specific occupational exposure limits (OELS) established for 4-Heptenal by
major regulatory bodies such as OSHA, it is recommended to handle it with caution due to its
aldehyde nature.[4] The following table provides OELs for other common aldehydes as a
reference for risk assessment and control.

OSHA PEL (8-hour ACGIH TLV
Aldehyde . NIOSH REL
TWA) (Ceiling)
Lowest Feasible
Acetaldehyde 200 ppm 25 ppm Concentration
(potential carcinogen)
0.1 ppm (TWA), 0.3
Formaldehyde 0.75 ppm 0.016 ppm (TWA)
ppm (STEL)
n-Valeraldehyde 50 ppm 50 ppm Not Established
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Given the lack of specific data for 4-Heptenal, it is prudent to handle it in a manner that keeps
exposure to the lowest feasible level, utilizing engineering controls and appropriate personal
protective equipment.

Personal Protective Equipment (PPE) for Handling
4-Heptenal

A comprehensive personal protective equipment strategy is mandatory to minimize exposure

when working with 4-Heptenal.

PPE Category Specification

Rationale

) ) NIOSH-approved respirator
Respiratory Protection _ _ _
with organic vapor cartridges.

Aldehydes can be volatile and

harmful if inhaled.

] Chemical safety goggles and a
Eye and Face Protection )
face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Chemical-resistant gloves
Hand Protection (Nitrile or Butyl rubber

recommended).

Prevents skin contact. Latex
gloves are not suitable as they
do not provide adequate
protection against many

chemicals.

_ Flame-retardant lab coat, long
Body Protection
pants, and closed-toe shoes.

Provides a barrier against
spills and splashes. Given that
similar aldehydes are
flammable, flame-retardant
clothing is a necessary

precaution.

Operational Plan for Handling 4-Heptenal

The following step-by-step guide outlines the safe handling of 4-Heptenal from preparation to

post-handling procedures.

Preparation
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

Gather PPE: Ensure all required personal protective equipment is readily available and in
good condition.

Engineering Controls: All handling of 4-Heptenal must be performed in a well-ventilated
area, preferably within a certified chemical fume hood.[5] Ensure that safety shower and
eyewash stations are accessible and operational.

Prepare Materials: Have all necessary equipment and reagents for the experiment prepared
and within easy reach inside the fume hood to minimize movement and potential for spills.

Spill Kit: Confirm that a spill kit containing an inert absorbent material (e.g., sand, vermiculite,
or commercial sorbent) is available.[5]

Handling

Don PPE: Put on all required PPE before entering the designated handling area.

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, as 4-Heptenal is a flammable liquid.[5]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[5]

Avoid Inhalation and Contact: Perform all transfers and manipulations of 4-Heptenal
carefully to avoid splashing and the generation of vapors.

Keep Containers Closed: Keep the container tightly closed when not in use to minimize the
release of vapors.

Post-Handling

Decontamination: Decontaminate all surfaces and equipment that have come into contact
with 4-Heptenal using a suitable cleaning agent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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o Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the
chemical.[6]

o Storage: Store 4-Heptenal in a tightly closed container in a cool, dry, and well-ventilated
area away from heat, sparks, and open flames.[6]

Disposal Plan

Proper disposal of 4-Heptenal and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

o Waste Collection: Collect all waste materials, including excess 4-Heptenal, contaminated
absorbents from spills, and used disposable PPE, in a designated and properly labeled
hazardous waste container.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"4-Heptenal".

» Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety (EHS) office, following all local, state, and federal regulations.[6] Do not dispose
of 4-Heptenal down the drain.[4]

Visualizing Safe Handling Workflows

To further clarify the procedures, the following diagrams illustrate the operational workflow and
PPE selection process.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-4-heptenal_10_in_ethyl_acetate_328910_WW-EN_SDS.pdf
https://www.benchchem.com/product/b13408354?utm_src=pdf-body
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-4-heptenal_10_in_ethyl_acetate_328910_WW-EN_SDS.pdf
https://www.benchchem.com/product/b13408354?utm_src=pdf-body
https://www.benchchem.com/product/b13408354?utm_src=pdf-body
https://www.benchchem.com/product/b13408354?utm_src=pdf-body
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-4-heptenal_10_in_ethyl_acetate_328910_WW-EN_SDS.pdf
https://www.benchchem.com/product/b13408354?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC298220100&productDescription=CIS+4-HEPTENAL+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13408354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Operational Workflow for Handling 4-Heptenal

Preparation Phase

Conduct Risk Assessment

Gather PPE

Verify Engineering Controls

Handling Post-Handling

| Preparation | Disposal

Prepare Materials

Check Spill Kit

Proceed to Handling

Handlin? Phase
y

Don PPE

Keep Container Closed

Proceed to Post-Handling

Post-Hant{lying Phase

Decontaminate Surfaces

Doff PPE
Personal Hygiene
Store Chemical

Proceed to Disposal

Disposél Phase

Y
Collect Waste

Label Waste Container
Store Waste
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PPE Selection Guide for 4-Heptenal

Standard PPE:
- Nitrile/Butyl Gloves

- Safety Goggles
- Lab Coat
No Yes
Enhanced PPE:
- Standard PPE +
- Face Shield
- Flame-Retardant Coat
Yes No, but vapors present
Spill Response PPE:
- Enhanced PPE + Standard PPE +
- NIOSH Respirator NIOSH Respirator
- Chemical-Resistant Apron/Suit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b13408354?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6728310&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptenal_-_4Z
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7273685.htm
https://www.fishersci.com/store/msds?partNumber=AC298220100&productDescription=CIS+4-HEPTENAL+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_cis_4_Heptenal_D2_A_Step_by_Step_Guide.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-4-heptenal_10_in_ethyl_acetate_328910_WW-EN_SDS.pdf
https://www.benchchem.com/product/b13408354#personal-protective-equipment-for-handling-4-heptenal
https://www.benchchem.com/product/b13408354#personal-protective-equipment-for-handling-4-heptenal
https://www.benchchem.com/product/b13408354#personal-protective-equipment-for-handling-4-heptenal
https://www.benchchem.com/product/b13408354#personal-protective-equipment-for-handling-4-heptenal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13408354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13408354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13408354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

